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Introduction

Osanetant (also known as SR142801) is a potent and selective non-peptide antagonist of the
neurokinin 3 receptor (NK3R). The NK3R, along with its endogenous ligand neurokinin B
(NkB), is a key component of the tachykinin 2 (Tac2) signaling pathway.[1][2] This pathway is
highly expressed in the central amygdala, a critical brain region for the consolidation of fear
memories.[2] Preclinical research has demonstrated that blockade of the Tac2/NkB/NK3R
pathway with Osanetant can modulate fear memory consolidation, suggesting its potential as a
therapeutic agent for fear-related disorders such as post-traumatic stress disorder (PTSD).[1]

[2]

These application notes provide detailed protocols for the administration of Osanetant in
rodent models of cued and contextual fear conditioning, a summary of its effects on fear
memory, and an overview of the underlying signaling pathways.

Mechanism of Action

Osanetant competitively binds to and blocks the activity of the NK3R in the central nervous
system.[3] The activation of the Tac2 pathway, through the binding of NkB to NK3R, is a
necessary and sufficient step for the modulation of fear memories.[4][5] By antagonizing the
NK3R, Osanetant disrupts this signaling cascade, thereby impairing the consolidation of fear
memories.[2] Interestingly, the effects of Osanetant on fear memory have been shown to be
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sex-dependent, impairing fear memory in males while enhancing it in females in the proestrus
phase.[6] Downstream of the NK3R, the Akt/GSK3[/B-catenin signaling pathway has been
implicated in mediating the effects of the Tac2 pathway on fear memory consolidation.[7]

Data Presentation

The following tables summarize the quantitative data from key studies investigating the effects
of Osanetant on fear conditioning in rodents.
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Experimental Protocols
Osanetant Solution Preparation

For intraperitoneal (i.p.) injection, Osanetant can be prepared in a vehicle solution with the
following composition:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Preparation Steps:

Dissolve the required amount of Osanetant in DMSO to create a stock solution.

Add PEG300 to the DMSO/Osanetant solution and mix thoroughly.

Add Tween-80 and mix until the solution is homogenous.

Finally, add saline to reach the final desired volume and concentration.[8]

Cued Fear Conditioning Protocol with Osanetant
Administration

This protocol is designed to assess the effect of Osanetant on the consolidation of fear
memory associated with an auditory cue.

Day 1: Habituation and Fear Conditioning

o Habituation: Place the mouse in the conditioning chamber (Context A) and allow for a 120-
second habituation period.[9]

o Drug Administration: Administer Osanetant (e.g., 5 mg/kg, i.p.) or vehicle at the desired time
point relative to fear conditioning (e.g., 30 minutes post-conditioning).
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» Conditioning: Present an auditory cue (e.g., 80 dB tone at 10 kHz for 20-30 seconds).[10][11]
During the final 1-2 seconds of the tone, deliver a mild footshock (e.g., 0.4-0.6 mA for 1-2
seconds).[10][11]

e Inter-Trial Interval: Allow for a 90-second interval.[9]
» Repeat: Repeat the tone-shock pairing for a total of 4 trials.[9]

o Post-Conditioning Period: Leave the mouse in the chamber for an additional 60 seconds
before returning it to its home cage.

Day 2: Contextual Fear Testing

o Place the mouse back into the conditioning chamber (Context A) for 6 minutes without
presenting the auditory cue or footshock.[9]

e Record the percentage of time the mouse spends freezing.
Day 3: Cued Fear Testing

e Place the mouse in a novel chamber (Context B) with different visual, tactile, and olfactory
cues.

 Allow for a 120-second baseline period.[9]
e Present the auditory cue for a sustained period (e.g., 3-6 minutes).

e Record the percentage of time the mouse spends freezing during the baseline and cue
presentation periods.

Contextual Fear Conditioning Protocol with Osanetant
Administration

This protocol assesses the effect of Osanetant on the consolidation of fear memory associated
with the conditioning environment.

Day 1: Habituation and Fear Conditioning
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» Habituation: Place the mouse in the conditioning chamber (Context A) and allow for a 120-
second habituation period.[9]

e Drug Administration: Administer Osanetant (e.g., 5 mg/kg, i.p.) or vehicle at the desired time
point relative to fear conditioning (e.g., 30 minutes post-conditioning).

» Conditioning: Deliver a series of footshocks (e.g., 3 shocks of 0.5 mA for 2 seconds each,
with a 60-second inter-shock interval).

o Post-Conditioning Period: Leave the mouse in the chamber for an additional 60 seconds
before returning it to its home cage.

Day 2: Contextual Fear Testing

» Place the mouse back into the conditioning chamber (Context A) for a 5-minute test session.
e Record the percentage of time the mouse spends freezing.
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Caption: Tac2 signaling pathway in fear memory consolidation.
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Caption: Cued fear conditioning experimental workflow.
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Caption: Contextual fear conditioning workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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